3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propan-1-amine
Overview
Description
The compound “3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propan-1-amine” is a chemical compound with a complex structure. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, attached to a propan-1-amine group. The pyrazole ring is further substituted with a 3,3-dimethylcyclobutyl group .
Molecular Structure Analysis
The molecular structure of this compound is quite complex. It includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a 3,3-dimethylcyclobutyl group, which is a cyclobutyl ring with two methyl groups attached to the same carbon . The exact spatial arrangement of these groups would depend on the specific synthesis method used .Scientific Research Applications
Pharmaceutical Testing
3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propan-1-amine: is utilized in pharmaceutical testing as a high-quality reference standard . Its precise molecular structure allows for accurate calibration and validation of analytical methods in drug development. This ensures that new pharmaceuticals are effective and safe for human use.
Molecular Research
In molecular research, this compound’s unique structure, characterized by a pyrazolyl group attached to a dimethylcyclobutyl moiety, makes it a candidate for studying molecular interactions and reactivity. Researchers can explore its binding affinity with various enzymes or receptors, which is crucial for drug design.
Agriculture
The compound’s potential applications in agriculture are being explored, particularly in the development of new agrochemicals. Its structural features may be useful in creating compounds that can act as growth promoters or pesticides, contributing to enhanced crop yields and protection.
Materials Science
In materials science, 3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propan-1-amine is investigated for its properties that could contribute to the synthesis of novel materials . Its robustness and stability under various conditions make it a valuable asset in developing advanced materials with specific desired properties.
Environmental Science
This compound is also relevant in environmental science, where it could be used to study the degradation of organic molecules in the environment . Understanding its breakdown products and their reactivity can inform the environmental impact of similar compounds.
Biochemistry
Lastly, in biochemistry, the compound serves as a tool for probing biochemical pathways. Its interaction with biological molecules can shed light on the mechanisms of cellular processes, which is fundamental to the field of biochemistry.
Safety and Hazards
properties
IUPAC Name |
3-[1-[(3,3-dimethylcyclobutyl)methyl]pyrazol-4-yl]propan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23N3/c1-13(2)6-12(7-13)10-16-9-11(8-15-16)4-3-5-14/h8-9,12H,3-7,10,14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJQAPVXROKEIGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1)CN2C=C(C=N2)CCCN)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propan-1-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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